Ethyl 7-(cyanomethoxy)-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate
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Description
Ethyl 7-(cyanomethoxy)-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate, also known as CPOC, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis Techniques and Derivatives : A study by Barker and Ellis (1970) describes the synthesis of derivatives related to this compound, such as ethyl 7-hydroxy-4-oxochromen-2-carboxylate. The study discusses the processes of bromination, nitration, and spectra analysis, which are crucial for the synthesis of similar chromones (Barker & Ellis, 1970).
Molecular Structure Analysis : Research by Kaur et al. (2012) provides insight into the molecular and crystal structure of related compounds. This study is significant for understanding the physical and chemical properties of such compounds through X-ray diffraction data (Kaur et al., 2012).
Reactivity and Synthesis Pathways : Ellis and Shaw (1972) investigated the infrared cyano-absorption of some 4-oxochromencarbonitriles, providing valuable information about the reactivity and synthesis pathways of related compounds (Ellis & Shaw, 1972).
Antimicrobial and Antioxidant Properties : A study by Raghavendra et al. (2016) explores the antimicrobial and antioxidant activities of compounds similar to Ethyl 7-(cyanomethoxy)-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate. This research highlights the potential biological applications of such compounds (Raghavendra et al., 2016).
Application in Organic Reactions : Yates et al. (1993) discuss the use of related compounds in organic reactions such as the Wessely oxidation and Diels–Alder reactions. This study is important for understanding how such compounds can be utilized in complex organic synthesis processes (Yates et al., 1993).
Chemical Synthesis and Biological Activities : The research by Su et al. (1988) on the chemical synthesis and biological activities of 5-deazaaminopterin analogues provides insight into the potential medicinal applications of compounds structurally related to this compound (Su et al., 1988).
properties
IUPAC Name |
ethyl 7-(cyanomethoxy)-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO6/c1-3-26-21(24)20-18(13-4-6-14(25-2)7-5-13)19(23)16-9-8-15(27-11-10-22)12-17(16)28-20/h4-9,12H,3,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWFIVEGRMLZALI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)C2=C(O1)C=C(C=C2)OCC#N)C3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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